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Compound of Interest

Compound Name: 3-Amino-1-naphthaldehyde

Cat. No.: B15071467

Technical Guide: Aminonaphthaldehyde Isomers

An In-depth Examination of 3-Amino-2-naphthaldehyde and 2-Amino-1-naphthaldehyde
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "3-Amino-1-naphthaldehyde" is not a commonly available or
referenced chemical entity. This guide provides technical information on its close structural
isomers, 3-Amino-2-naphthaldehyde and 2-Amino-1-naphthaldehyde, which are likely the
compounds of interest.

Core Chemical Data

The fundamental chemical identifiers and properties for 3-Amino-2-naphthaldehyde and 2-
Amino-1-naphthaldehyde are summarized below. These compounds share the same molecular
formula and molecular weight, differing only in the substitution pattern on the naphthalene ring.
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Property 3-Amino-2-naphthaldehyde 2-Amino-1-naphthaldehyde

CAS Number 154845-34-8[1][2][3] 1224464-20-3[4]

Molecular Formula C11HoNOJ[2][3][5] C11H9NOJ[4]

Molecular Weight 171.20 g/mol [3] 171.20 g/mol [4]
3-aminonaphthalene-2- 2-aminonaphthalene-1-

IUPAC Name
carbaldehyde[2] carbaldehyde
3-Amino-naphthalene-2- N

Synonyms Not specified
carbaldehyde

Logical Relationship of Isomers

The requested compound and the available isomers are structurally related by the position of
the amino and aldehyde groups on the naphthalene core.
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Requested Compound:
3-Amino-1-naphthaldehyde
(Not commonly available)

Positional Isomer \Positional Isomer

Isomer 1: Isomer 2:
3-Amino-2-naphthaldehyde 2-Amino-1-naphthaldehyde
(CAS: 154845-34-8) (CAS: 1224464-20-3)
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Synthesis

Dissolve Aminonaphthaldehyde Dissolve Primary Amine
in Ethanol in Ethanol

N

Mix Solutions &
Add Catalyst

'

Reflux for 2-4 hours

Work-up &lPurification

Cool to Room Temp.

'

Filter Precipitate

'

Recrystallize Product

Charac%rization

Spectroscopic Analysis
(FTIR, NMR, etc.)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15071467?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15071467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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